N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide

• IUPAC Name: (E)-N-[(3-methylpyridin-2-yl)carbamothioyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C16H15N3OS/c1-12-6-5-11-17-15(12)19-16(21)18-14(20)10-9-13-7-3-2-4-8-13/h2-11H,1H3,(H2,17,18,19,20,21)/b10-9+
• InChI Key: USMJYECIQHXETO-MDZDMXLPSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=S)NC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CC1=C(N=CC=C1)NC(=S)NC(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide, also known as MPAA, is a chemical compound that has been extensively studied in scientific research. MPAA is a potent inhibitor of the enzyme protein tyrosine phosphatase 1B (PTP1B), which is involved in the regulation of insulin signaling and glucose metabolism.

Mechanism of Action

N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide inhibits PTP1B by binding to the active site of the enzyme, thereby preventing its dephosphorylation of insulin receptor substrate 1 (IRS-1). This leads to increased insulin signaling and glucose uptake in skeletal muscles and adipose tissue.
Biochemical and Physiological Effects:
N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide has been shown to improve glucose tolerance and insulin sensitivity in various animal models. It also reduces body weight and adiposity in obese mice. N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide has been found to increase glucose uptake in skeletal muscles and adipose tissue, as well as enhance insulin signaling in these tissues. N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide has also been shown to reduce hepatic glucose production and improve lipid metabolism in the liver.

Advantages and Limitations for Lab Experiments

N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide is a potent and selective inhibitor of PTP1B, making it a useful tool for studying the role of PTP1B in insulin signaling and glucose metabolism. However, N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide has poor solubility in water and requires the use of organic solvents for in vitro experiments. N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide is also unstable in aqueous solutions and requires storage at -20 °C to maintain its activity.

Future Directions

Future research on N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide could focus on its potential therapeutic applications in the treatment of type 2 diabetes and obesity. This could involve the development of more potent and selective PTP1B inhibitors based on the structure of N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide. Other potential future directions could include the investigation of the effects of N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide on other metabolic pathways and the development of new methods for the synthesis and formulation of N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide. Additionally, the use of N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide in combination with other drugs for the treatment of type 2 diabetes and obesity could be explored.

Synthesis Methods

The synthesis of N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide involves the reaction of 3-methyl-2-pyridinamine, carbon disulfide, and 3-phenylacryloyl chloride in the presence of a base catalyst. The reaction yields N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide as a white solid with a melting point of 177-179 °C.

Scientific Research Applications

N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide has been extensively studied in scientific research due to its potential therapeutic applications in the treatment of type 2 diabetes and obesity. PTP1B inhibition by N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide leads to increased insulin sensitivity and glucose uptake in skeletal muscles and adipose tissue. This has been demonstrated in various animal models, including mice and rats. N-{[(3-methyl-2-pyridinyl)amino]carbonothioyl}-3-phenylacrylamide has also been shown to improve glucose tolerance and reduce body weight in obese mice.